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Compound of Interest

Compound Name: 2-methylallyl benzoate

CAS No.: 829-53-8

Cat. No.: B3057604 Get Quote

2-Methylallyl benzoate (CAS: 22134-80-1), also known as Methallyl benzoate, is a niche

benzoate ester often used in fragrance synthesis and organic intermediate applications.[1][2]

Unlike its lighter homolog, Methyl benzoate (CAS 93-58-3), specific safety data for this

molecule is frequently conflated in general databases.[1][2]

Critical Distinction: While Methyl benzoate is a Class IIIA combustible liquid (Flash Point

~83°C), 2-Methylallyl benzoate has a higher molecular weight and lower vapor pressure,

classifying it as a Class IIIB Combustible Liquid (Flash Point >93°C/200°F).[1][2]

Disposal Directive:

DO NOT dispose of via sink/drain (High aquatic toxicity/insolubility).[2]

DO NOT mix with strong oxidizers (Risk of allylic oxidation).[2]

DO manage as Non-RCRA Regulated Organic Waste destined for high-temperature

incineration.

Chemical Profile & Hazard Identification
To ensure safe handling, you must understand the specific physicochemical properties that

dictate the disposal pathway.[1]
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Property Value / Characteristic Operational Implication

Chemical Name 2-Methylallyl benzoate
Distinct from Methyl Benzoate.

[2]

CAS Number 22134-80-1
Use this for waste manifesting.

[1][2]

Molecular Formula C₁₁H₁₂O₂
Higher carbon content requires

incineration.[2]

Flash Point > 93°C (> 200°F) (Est.)

Class IIIB Combustible. Not

"Flammable" by DOT

definition, but burns if heated.

[1][2]

Water Solubility Insoluble (Hydrophobic)
Strictly Prohibited from sewer

disposal.[2]

Reactivity Allylic Ester

Generally stable, but the allylic

double bond is susceptible to

oxidation.[1][2]

Expert Insight - The Allylic Factor: Unlike saturated esters (e.g., Ethyl benzoate), this molecule

contains an allylic double bond.[1][2] While less prone to peroxide formation than ethers, long-

term storage in clear glass exposed to light can induce autoxidation.[1][2]

Protocol: Test older containers for peroxides using standard starch-iodide paper before

consolidating into large waste drums.[1][2]

Pre-Disposal Treatment & Segregation
Effective disposal begins at the bench.[1] Improper segregation is the leading cause of waste

vendor rejections.[2]

Step 1: Waste Characterization
Determine if the 2-methylallyl benzoate is "Pure" or "Mixed."[2]

Pure/Stock: Expired reagents.[2]
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Mixed: Reaction mixtures containing solvents (DCM, Ethyl Acetate, etc.).[1][2]

Step 2: Segregation Rules
Segregate FROM: Strong oxidizers (Nitric acid, Peroxides), Strong Bases (Sodium

Hydroxide - causes hydrolysis and heat), and Sharps.[1][2]

Compatible WITH: Other non-halogenated organic solvents (Acetone, Methanol, Toluene)

unless the mixture lowers the flashpoint below 60°C, triggering a D001 hazardous waste

code.[1][2]

Disposal Workflow: The Core Protocol
This self-validating workflow ensures compliance with EPA standards and minimizes safety

risks.[1][2]

Phase A: Collection & Containment
Container Selection: Use Amber Glass or High-Density Polyethylene (HDPE) containers.[2]

Avoid LDPE or non-fluorinated plastics for long-term storage of concentrated esters.[1][2]

Headspace: Leave at least 10% headspace to allow for thermal expansion during transport.

[1][2]

Phase B: Labeling Strategy
Standard "Hazardous Waste" labels are recommended even if the material is technically "Non-

RCRA Regulated" due to its combustibility.

Constituents: Write "2-Methylallyl benzoate" clearly. Do not use abbreviations like "MAB."

Hazard Checkbox: Mark "Toxic" (Aquatic) and "Combustible."[2]

Phase C: Regulatory Classification (RCRA)[1][2]
Is it a P-List or U-List Waste? No.

Is it Characteristic (D-List)?
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If Pure: Likely Non-Hazardous (Flash point > 60°C).

If Mixed with Solvents: Likely D001 (Ignitable) or F-Listed (Solvent mixtures).[2]

Best Practice: Manage as Class 55 Non-RCRA Regulated Liquid (if pure) or consolidate with

D001 Waste for fuel blending.

Visualizing the Disposal Decision Tree
The following diagram outlines the logical flow for categorizing and disposing of 2-methylallyl
benzoate.
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Waste Generation:
2-Methylallyl Benzoate

Is the waste Pure or Mixed?

Pure Substance
(Expired/Unused)

Pure

Mixed with Solvents
(Reaction Waste)

Mixed

FP > 60°C
(Combustible)

FP > 93°C (Intrinsic) Check Flash Point (FP)

FP < 60°C
(Flammable)

Contains Acetone/Hexane etc.Contains High Boiling Solvents

Label: Hazardous Waste
Code: D001 (Ignitable)

Label: Non-RCRA Regulated
Organic Waste

Final Disposal:
High-Temp Incineration / Fuel Blending

Click to download full resolution via product page

Caption: Decision logic for classifying and manifesting 2-methylallyl benzoate waste streams.

Emergency Contingencies
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Even with perfect protocols, spills happen.[1][2] Incorporate this into your Chemical Hygiene

Plan (CHP).[2]

Scenario Immediate Action Clean-Up Protocol

Minor Spill (< 100mL)
Ventilate area.[2] Remove

ignition sources.[1][2][3][4][5]

Absorb with vermiculite or clay

pads.[1][2] Place in a sealed

bag labeled "Spill Debris -

Combustible."

Major Spill (> 1L) Evacuate lab. Call EHS.[1][2]

Do not use water (immiscible;

will spread spill).[2] Use

sand/earth dikes to prevent

drain entry.[1][2]

Skin Contact
Remove contaminated

clothing.[2][3][5][6][7][8]

Wash with soap and water for

15 min.[1][2][8] (Lipophilic

nature makes water-only

rinsing ineffective).[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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